N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-methylbutanamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbutanamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)11-18(22)20-15-8-7-14-5-3-9-21(16(14)12-15)19(23)17-6-4-10-24-17/h4,6-8,10,12-13H,3,5,9,11H2,1-2H3,(H,20,22)
• InChI Key: CBWGILPBEVQZGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(CCCN2C(=O)C3=CC=CO3)C=C1
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

The compound “N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-methylbutanamide” is a complex organic molecule. It contains a furoyl group (a furan ring with a carbonyl group), a tetrahydroquinoline group (a quinoline ring with four added hydrogens, indicating saturation of the ring), and a 3-methylbutanamide group.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a tetrahydroquinoline ring structure attached to a furoyl group and a 3-methylbutanamide group. The exact structure would depend on the positions of these attachments.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The amide group might undergo hydrolysis, the tetrahydroquinoline could potentially be oxidized, and the furan ring might participate in electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, the mechanism would depend on the specific biological target. The tetrahydroquinoline group is present in several bioactive compounds, so this might provide some clues.

Safety and Hazards

Again, without specific data, it’s hard to provide accurate safety and hazard information. Standard precautions should be taken while handling this compound, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could be vast and would depend on its intended application. If it shows promising biological activity, it could be further optimized and studied as a potential pharmaceutical.